Cas no 622823-62-5 ((2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate)

• Product Name: (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
• CAS No: 622823-62-5
• MF: C₁₇H₁₄O₄S
• MW: 314.355663776398
• CID: 5418851
• Update Time: 2025-07-14

(2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(thiophen-2-ylmethylene)-2,3-dihydrobenzofuran-6-yl isobutyrate
• (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

• Inchi： 1S/C17H14O4S/c1-10(2)17(19)20-11-5-6-13-14(8-11)21-15(16(13)18)9-12-4-3-7-22-12/h3-10H,1-2H3
• InChI Key： AFIIIWWMMLMPKG-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3SC=CC=3)C(=O)C2=CC=1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

Introduction to (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate (CAS No: 622823-62-5)

Compound with the chemical name (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate and a CAS number of 622823-62-5 represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the thiophene ring and the benzofuran moiety suggests a rich chemical diversity that can be exploited for various biological activities.

The structural framework of this compound includes a thiophen-2-yl substituent, which is known for its role in enhancing the bioactivity of molecules. Thiophenes are heterocyclic compounds that have been widely studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. In particular, the integration of a thiophene ring into a pharmacophore can modulate the electronic properties of the molecule, thereby influencing its interaction with biological targets. This feature makes (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate a promising candidate for further investigation.

The benzofuran component of the compound contributes to its complexity and potential biological relevance. Benzofurans are aromatic organic compounds that exhibit a wide range of biological activities. They have been reported to possess properties such as anti-cancer, anti-diabetic, and anti-inflammatory effects. The combination of a benzofuran ring with other functional groups can lead to synergistic effects, enhancing the overall potency and selectivity of the compound. This structural motif is particularly interesting in the context of drug discovery, as it allows for fine-tuning of biological activity through structural modifications.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds. The compound (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate is no exception. Researchers have been investigating its potential role in various diseases, including neurological disorders and chronic inflammatory conditions. The unique structural features of this molecule make it an attractive scaffold for drug development. By leveraging computational methods and high-throughput screening techniques, scientists aim to identify new derivatives with enhanced pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations play a crucial role in forming the desired heterocyclic structures. These synthetic strategies not only highlight the expertise of chemists but also contribute to the development of robust protocols for producing biologically active molecules.

The pharmacological evaluation of (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-y1 2-methylpropanoate has revealed promising results in preclinical studies. The compound has demonstrated efficacy in models of inflammation and pain relief, suggesting its potential as a lead compound for further development. Additionally, its interaction with biological targets such as enzymes and receptors has been studied to understand its mechanism of action. These findings provide valuable insights into how structural modifications can influence bioactivity and pave the way for designing more effective therapeutic agents.

The future direction of research on this compound includes exploring its potential in clinical trials and developing novel derivatives with improved pharmacokinetic profiles. By integrating knowledge from chemistry, biology, and medicine, scientists aim to translate laboratory findings into tangible therapeutic benefits for patients. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing this field and bringing new treatments to market.

In conclusion, (2Z)-3-oxy0-(thiophen-e<-)methylidene--dihydro--benzofura--y! 22 methylpropanoate (CAS No: 62²⁸₂₃-62⁵) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of chemical biology continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and development.